N-{2,2,2-trichloro-1-[(2-methylphenyl)amino]ethyl}octanamide

Specification

• Molecular Formula: C17H25Cl3N2O
• Molecular Weight: 379.7 g/mol
• IUPAC Name: N-[2,2,2-trichloro-1-(2-methylanilino)ethyl]octanamide
• Standard InChI: InChI=1S/C17H25Cl3N2O/c1-3-4-5-6-7-12-15(23)22-16(17(18,19)20)21-14-11-9-8-10-13(14)2/h8-11,16,21H,3-7,12H2,1-2H3,(H,22,23)
• Standard InChI Key: GPHXFXSCEKRHEC-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCC(=O)NC(C(Cl)(Cl)Cl)NC1=CC=CC=C1C

Introduction

Synthesis and Reaction Conditions

The synthesis of compounds with similar structures often involves multi-step organic reactions. These processes typically require careful control of reaction conditions such as temperature, solvents, and catalysts to optimize yield and purity. For example, the synthesis of related compounds might involve the reaction of amines with chloroacetyl derivatives under basic conditions.

Potential Applications

Compounds with trichloro and amide functionalities are often explored for their potential in medicinal chemistry and agricultural applications. Their unique structures can modulate biological activity, making them candidates for further research in these fields.

Application Area	Potential Use
Medicinal Chemistry	Modulation of biological activity for therapeutic purposes.
Agricultural Applications	Plant growth regulation or pest control.

Research Findings and Challenges

While specific research findings on N-{2,2,2-trichloro-1-[(2-methylphenyl)amino]ethyl}octanamide are not available, studies on similar compounds highlight the importance of understanding their chemical properties and biological interactions. Challenges include the need for detailed structural data and comprehensive studies on reactivity and biological activity.